4-(azepan-1-ylsulfonyl)-N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)benzamide hydrochloride

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]benzamide;hydrochloride
• InChI: InChI=1S/C26H33ClN4O3S2.ClH/c1-3-29(4-2)17-18-31(26-28-23-14-11-21(27)19-24(23)35-26)25(32)20-9-12-22(13-10-20)36(33,34)30-15-7-5-6-8-16-30;/h9-14,19H,3-8,15-18H2,1-2H3;1H
• InChI Key: CWCRWYZNEOWSGI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)Cl)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4.Cl
• Molecular Formula: C26H34Cl2N4O3S2
• Molecular Weight: 585.6 g/mol

Description

4-(azepan-1-ylsulfonyl)-N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C26H34Cl2N4O3S2 and its molecular weight is 585.6. The purity is usually 95%.
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Scientific Research Applications

• Serotonin-3 Receptor Antagonists : A study focused on the development of serotonin-3 (5-HT3) receptor antagonists, where derivatives similar to the given compound showed potent 5-HT3 receptor antagonistic activity. This could be relevant for treatments involving serotonin-related mechanisms (Harada et al., 1995).

• Fluorescent Sensors for Al3+ and Zn2+ : Another research highlighted the use of benzimidazole/benzothiazole based azomethines, structurally related to the compound , as fluorescent sensors for detecting Al3+ and Zn2+ ions. These findings are significant for applications in chemical sensing and environmental monitoring (Suman et al., 2019).

• Photoresponsive Molecularly Imprinted Hydrogels : A study described the use of azobenzene-containing monomers, similar to the compound of interest, for creating photoresponsive hydrogels. These hydrogels have potential applications in the controlled release and uptake of pharmaceuticals in aqueous media (Gong, Wong, & Lam, 2008).

• Antifungal Agents : Compounds structurally related to the given chemical were synthesized and evaluated as potential antifungal agents. This research could be relevant for developing new treatments against fungal infections (Narayana et al., 2004).

• UV Protection and Antimicrobial Properties : Thiazole azodyes containing sulfonamide moieties, similar to the compound , were investigated for their UV protection and antimicrobial properties. This research is pertinent in the field of textile engineering and material sciences (Mohamed, Abdel-Wahab, & Fahmy, 2020).